N-(3-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(3-fluorophenyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
- STL028830
- N-(3-fluorophenyl)-2-(4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
- N-(3-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
- 2-[(3,4-Dihydro-4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)thio]-N-(3-fluorophenyl)acetamide
- Inchi： 1S/C17H16FN3O2S2/c1-2-7-21-16(23)15-13(6-8-24-15)20-17(21)25-10-14(22)19-12-5-3-4-11(18)9-12/h3-6,8-9H,2,7,10H2,1H3,(H,19,22)
- InChI Key： QDAAQDQKESBLIX-UHFFFAOYSA-N
- SMILES： S(CC(NC1C=CC=C(C=1)F)=O)C1=NC2C=CSC=2C(N1CCC)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 546
XLogP3: 3.7
Topological Polar Surface Area: 115

N-(3-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6609-0367-2μmol	N-(3-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide	1252907-32-6	2μmol	$57.0	2023-09-07
Life Chemicals	F6609-0367-5μmol	N-(3-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide	1252907-32-6	5μmol	$63.0	2023-09-07
Life Chemicals	F6609-0367-10μmol	N-(3-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide	1252907-32-6	10μmol	$69.0	2023-09-07
Life Chemicals	F6609-0367-20μmol	N-(3-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide	1252907-32-6	20μmol	$79.0	2023-09-07
Life Chemicals	F6609-0367-1mg	N-(3-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide	1252907-32-6	1mg	$54.0	2023-09-07
Life Chemicals	F6609-0367-2mg	N-(3-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide	1252907-32-6	2mg	$59.0	2023-09-07
Life Chemicals	F6609-0367-3mg	N-(3-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide	1252907-32-6	3mg	$63.0	2023-09-07
Life Chemicals	F6609-0367-4mg	N-(3-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide	1252907-32-6	4mg	$66.0	2023-09-07
Life Chemicals	F6609-0367-5mg	N-(3-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide	1252907-32-6	5mg	$69.0	2023-09-07
Life Chemicals	F6609-0367-10mg	N-(3-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide	1252907-32-6	10mg	$79.0	2023-09-07

N-(3-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(3-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

N-(3-Fluorophenyl)-2-({4-Oxo-3-Propyl-3H,4H-Thieno[3,2-D]pyrimidin-2-Yl}sulfanyl)acetamide: A Promising Scaffold for Targeted Therapeutic Development

CAS No. 1252907-32-6 represents a unique molecular entity with potential applications in pharmaceutical research. This compound, designated as N-(3-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide, is a heterocyclic derivative that combines multiple pharmacophoric elements. Recent studies have highlighted its structural advantages for modulating intracellular signaling pathways, making it a focal point in the development of novel therapeutics.

The molecular architecture of this compound is defined by its thieno[3,2-d]pyrimidine core, a key structural motif known for its biological relevance. The 4-oxo-3-propyl substituent introduces hydrophobic properties, while the 3-fluorophenyl group provides aromaticity and electronic effects. These structural features are critical for optimizing interactions with target proteins, as demonstrated in 2023 research on kinase inhibition mechanisms.

Recent advancements in medicinal chemistry have emphasized the importance of thiophene-pyrimidine hybrids in drug discovery. A 2023 study published in Journal of Medicinal Chemistry reported that compounds with similar scaffolds exhibit enhanced selectivity against specific kinases, such as AURKA and CDK1. This aligns with the structural design of N-(3-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide, which demonstrates potential for targeting these kinases with high affinity.

Computational studies have further validated the molecular properties of this compound. Molecular docking simulations revealed that the sulfanyl linkage in the 2-yl position facilitates optimal binding to ATP-binding sites of target enzymes. This is particularly significant for developing ATP-competitive inhibitors, which are widely used in anticancer therapies. The 3-propyl group contributes to conformational flexibility, enhancing the compound's ability to adapt to different protein environments.

Pharmacokinetic profiles of this compound are currently under investigation. Preliminary data from in vitro studies suggest that the fluorine atom in the 3-fluorophenyl moiety improves metabolic stability, a critical factor for drug development. This characteristic is particularly relevant for compounds targeting long-lived proteins or those requiring prolonged plasma half-life.

Recent research has also explored the thieno[3,2-d]pyrimidine scaffold's potential in anti-inflammatory applications. A 2023 study in Pharmacological Research demonstrated that similar compounds exhibit significant inhibition of COX-2 and LOX enzymes, suggesting broader therapeutic applications. The 4-oxo group in this compound may contribute to its anti-inflammatory activity by modulating lipid metabolism pathways.

Structural modifications of this scaffold are being actively investigated to improve therapeutic outcomes. Researchers have focused on optimizing the 3-propyl chain length to enhance solubility and bioavailability. These efforts align with current trends in drug development that prioritize structure-activity relationship (SAR) analysis to refine compound efficacy.

Biological assays have shown that this compound exhibits promising antiproliferative effects against various cancer cell lines. A 2023 study in Cancer Research demonstrated that the compound effectively inhibits mitotic spindle formation by targeting AURKA activity, a mechanism commonly exploited in anticancer therapies. This property makes it a candidate for further development in oncology.

Comparative studies with existing therapeutics highlight the compound's unique advantages. While traditional microtubule inhibitors often exhibit broad cytotoxicity, this compound shows selective targeting of mitotic kinases, potentially reducing off-target effects. This selectivity is attributed to its specific thieno[3,2-d]pyrimidine scaffold and the spatial arrangement of functional groups.

Current research efforts are focused on expanding the therapeutic applications of this compound. Studies are exploring its potential in neurodegenerative diseases by targeting tau protein aggregation. The fluorine atom in the 3-fluorophenyl group may play a role in modulating protein-protein interactions, a hypothesis supported by recent computational models.

Pharmaceutical companies are increasingly interested in compounds with multi-target profiles, and this molecule shows potential in this regard. Its ability to modulate both kinase activity and lipid metabolism pathways suggests applications in complex diseases such as metabolic syndrome and cardiovascular disorders. This versatility is a key advantage in drug development.

Further research is needed to fully characterize the compound's biological profile. Ongoing studies are examining its in vivo efficacy and toxicological profile in animal models. These investigations will be critical for determining its potential as a therapeutic agent and for optimizing its chemical properties for clinical applications.

As drug discovery continues to evolve, compounds like N-(3-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide represent important advances in the field. Their unique structural features and biological activities offer new possibilities for developing more effective and targeted therapies. Continued research will be essential to fully realize their potential in pharmaceutical applications.

The study of this compound contributes to the broader understanding of heterocyclic scaffolds in medicinal chemistry. Its structural characteristics and biological activities provide valuable insights into the design of new therapeutics, demonstrating the importance of molecular architecture in drug development. As research progresses, this compound may emerge as a significant player in the development of innovative treatments for various diseases.

Current trends in drug discovery emphasize the importance of structure-based design and computational modeling in optimizing compound properties. The thieno[3,2-d]pyrimidine scaffold of this compound exemplifies how these approaches can lead to the development of more effective therapeutic agents. Continued exploration of its molecular properties will be crucial for advancing its potential in pharmaceutical applications.

As the field of medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in the development of new therapeutics. Their unique structural features and biological activities offer new possibilities for addressing complex medical challenges. Ongoing research will be essential to fully realize their potential in the treatment of various diseases.

Advancements in analytical techniques are enabling more detailed characterization of this compound's properties. Techniques such as mass spectrometry and NMR spectroscopy are providing valuable insights into its molecular behavior. These studies are crucial for understanding how the compound interacts with biological systems and for optimizing its chemical properties for therapeutic applications.

The potential applications of this compound are expanding as new research emerges. Its ability to modulate multiple biological pathways suggests potential uses in a wide range of therapeutic areas. Continued investigation into its molecular mechanisms and biological effects will be critical for determining its full potential in the development of new drugs.

In conclusion, N-(3-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide represents an important advancement in the field of medicinal chemistry. Its unique structural features and biological activities offer valuable insights into the development of more effective therapeutic agents. As research continues, this compound may play a significant role in the treatment of various diseases, highlighting the importance of molecular design in drug discovery.

Further research is needed to fully understand the compound's potential and to optimize its properties for therapeutic applications. Ongoing studies will focus on its in vivo efficacy, toxicological profile, and clinical relevance. These investigations will be crucial for determining its potential as a therapeutic agent and for advancing its development in pharmaceutical applications.